Cas no 2448124-86-3 ({4-[(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-methoxy-3-oxopropyl]phenyl}boronic acid)

• Product Name: {4-[(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-methoxy-3-oxopropyl]phenyl}boronic acid
• CAS No: 2448124-86-3
• MF: C₁₅H₂₂BNO₆
• MW: 323.14928483963
• CID: 5559985
• PubChem ID: 124647366
• Update Time: 2025-10-29

{4-[(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-methoxy-3-oxopropyl]phenyl}boronic acid Chemical and Physical Properties

Names and Identifiers

• {4-[(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-methoxy-3-oxopropyl]phenyl}boronic acid
• EN300-26869158
• 2448124-86-3

• Inchi： 1S/C15H22BNO6/c1-15(2,3)23-14(19)17-12(13(18)22-4)9-10-5-7-11(8-6-10)16(20)21/h5-8,12,20-21H,9H2,1-4H3,(H,17,19)/t12-/m1/s1
• InChI Key： LCSWULUDYAPFHU-GFCCVEGCSA-N
• SMILES： O(C(N[C@@H](C(=O)OC)CC1C=CC(B(O)O)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 323.1540176g/mol
• Monoisotopic Mass: 323.1540176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105Ų

Additional information on {4-[(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-methoxy-3-oxopropyl]phenyl}boronic acid

Comprehensive Overview of {4-[(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-methoxy-3-oxopropyl]phenyl}boronic acid (CAS No. 2448124-86-3)

{4-[(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-methoxy-3-oxopropyl]phenyl}boronic acid (CAS No. 2448124-86-3) is a specialized boronic acid derivative with significant applications in organic synthesis, pharmaceutical research, and material science. This compound is particularly valued for its role as a key intermediate in the synthesis of complex molecules, including peptide mimetics and bioconjugates. Its unique structural features, such as the tert-butoxycarbonyl (Boc) protecting group and the boronic acid moiety, make it a versatile building block for Suzuki-Miyaura cross-coupling reactions, a widely used method in drug discovery and medicinal chemistry.

The growing interest in boronic acid-based compounds is driven by their utility in targeted drug delivery and enzyme inhibition. Researchers are increasingly exploring {4-[(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-methoxy-3-oxopropyl]phenyl}boronic acid for its potential in cancer therapeutics, particularly in the development of proteasome inhibitors and kinase modulators. Its CAS No. 2448124-86-3 is frequently searched in academic databases and chemical supplier catalogs, reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, this compound's chiral center (denoted by the (2R)-configuration) is critical for achieving enantioselective transformations. The presence of the methoxycarbonyl group further enhances its reactivity in amide bond formation and esterification reactions. These attributes align with current trends in green chemistry, where researchers prioritize atom-efficient and stereoselective methodologies.

In the context of AI-driven drug design, {4-[(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-methoxy-3-oxopropyl]phenyl}boronic acid has garnered attention as a scaffold for virtual screening. Computational chemists leverage its 3D structural data to model interactions with biological targets, accelerating the identification of lead compounds. This aligns with frequently searched terms like "boronic acid drug discovery" and "computational chemistry tools," highlighting its intersection with high-throughput screening technologies.

The compound's stability under physiological conditions makes it suitable for bioconjugation strategies, a hot topic in nanomedicine. Recent studies explore its use in antibody-drug conjugates (ADCs), where the boronic acid group facilitates pH-dependent release mechanisms. Such applications resonate with industry demands for next-generation therapeutics, as evidenced by rising searches for "boronic acid ADCs" and "smart drug delivery systems."

Quality control of CAS No. 2448124-86-3 involves advanced analytical techniques like HPLC-MS and NMR spectroscopy, ensuring compliance with pharmaceutical grade standards. Suppliers often highlight its >95% purity, a critical parameter for researchers investigating structure-activity relationships (SAR). This emphasis on quality aligns with the broader shift toward reproducible research in academic and industrial labs.

Looking ahead, the demand for {4-[(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-methoxy-3-oxopropyl]phenyl}boronic acid is expected to rise alongside advancements in personalized medicine and biocatalysis. Its compatibility with continuous flow chemistry systems positions it as a candidate for industrial-scale production, addressing common queries about "scalable synthetic routes." As the scientific community continues to uncover its potential, this compound remains at the forefront of innovative chemical solutions.